2-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-prop-2-ynylacetamide

• IUPAC Name: 2-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-prop-2-ynylacetamide
• InChI: InChI=1S/C13H13NO3/c1-2-5-14-13(15)9-10-3-4-11-12(8-10)17-7-6-16-11/h1,3-4,8H,5-7,9H2,(H,14,15)
• InChI Key: LXDITFIUWIGVJN-UHFFFAOYSA-N
• Canonical SMILES: C#CCNC(=O)CC1=CC2=C(C=C1)OCCO2
• Molecular Formula: C13H13NO3
• Molecular Weight: 231.25 g/mol

Description

The compound is a derivative of 2,3-dihydro-1,4-benzodioxin. Benzodioxins are a class of organic compounds containing a benzene ring fused to a dioxin ring. This structure is a common feature in a number of pharmaceuticals and research compounds.

Molecular Structure Analysis

The molecular structure of this compound is likely to be complex due to the presence of the benzodioxin ring and the prop-2-ynylacetamide group. The InChI code provided suggests that the compound has a molecular weight of 205.26.

Chemical Reactions Analysis

Benzodioxin derivatives can participate in various chemical reactions, highlighting their versatile chemical properties.

Physical And Chemical Properties Analysis

The compound is likely to be a solid at room temperature.

Safety And Hazards

Safety information for similar compounds indicates that they may be harmful if swallowed, cause skin irritation, serious eye irritation, and may cause respiratory irritation.